Cas no 2138424-68-5 (2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 2138424-68-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5777521
• PubChem ID: 165460436
• Update Time: 2025-11-01

2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725922
• 2138424-68-5
• 2-(2,2-dimethylazetidin-1-yl)pyridine-3-carbaldehyde
• 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C11H14N2O/c1-11(2)5-7-13(11)10-9(8-14)4-3-6-12-10/h3-4,6,8H,5,7H2,1-2H3
• InChI Key： CXWPPJHWYZCVCV-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1N1CCC1(C)C

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.2Ų

Additional information on 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde

Introduction to 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde (CAS No. 2138424-68-5)

2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde (CAS No. 2138424-68-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a building block in the synthesis of complex molecules.

The molecular structure of 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde consists of a pyridine ring substituted with a 2,2-dimethylazetidine moiety and a formyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties that make this compound highly versatile and reactive. The azetidine ring, with its four-membered structure, introduces steric constraints that can influence the conformational behavior and reactivity of the molecule.

Recent studies have highlighted the importance of 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde in the development of new pharmaceuticals. One notable application is its use as an intermediate in the synthesis of small molecules targeting specific biological pathways. For instance, researchers have explored its potential as a scaffold for designing inhibitors of protein-protein interactions (PPIs), which are critical for many cellular processes and disease mechanisms.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde exhibit potent inhibitory activity against a specific PPI involved in cancer cell proliferation. The unique structural features of this compound allowed for the design of highly selective inhibitors with improved pharmacological properties. These findings underscore the potential of 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde as a valuable tool in drug discovery and development.

Beyond its applications in medicinal chemistry, 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde has also been investigated for its utility in organic synthesis. The formyl group at the 3-position provides a versatile handle for further functionalization, enabling the construction of complex architectures through various chemical transformations. For example, researchers have utilized this compound as a starting material for the synthesis of heterocyclic compounds with diverse biological activities.

In addition to its synthetic applications, 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde has been studied for its potential as a ligand in coordination chemistry. The presence of both nitrogen and oxygen donor atoms makes it an attractive candidate for forming stable complexes with metal ions. Such complexes have been explored for their catalytic properties and their potential use in homogeneous catalysis.

The versatility and reactivity of 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde have also led to its application in materials science. Researchers have investigated its use as a building block for constructing supramolecular assemblies and functional materials. The ability to fine-tune the properties of these materials through precise control over the molecular structure highlights the broad applicability of this compound.

In conclusion, 2-(2,2-Dimethylazetidin-1-yl)pyridine-3-carbaldehyde (CAS No. 2138424-68-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool in medicinal chemistry, organic synthesis, coordination chemistry, and materials science. Ongoing research continues to uncover new applications and deepen our understanding of this intriguing molecule.